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| Acute Rhinosinusitis | Amoxicillin-Clavulanate (AMC) | CFPN-PI: 96% AMC: 95.8% | Information

missing | No significant difference in clinical outcome; significantly lower diarrhea rate with CFPN-PI (1

vs. 6 patients) [1]. | [1] | | Chronic Respiratory Tract Infections | Cefteram Pivoxil (CFTM-PI) | CFPN-PI:

80.2% CFTM-PI: 78.9% | CFPN-PI: 60.5% CFTM-PI: 65.9% | No significant difference in efficacy, bacterial

eradication, or safety. Dosing: CFPN-PI 450 mg/day vs. CFTM-PI 600 mg/day [2]. | [2] | | Group A

Streptococcal Pharyngitis | Amoxicillin | CFPN-PI (5-day): Effective Amoxicillin (10-day): Effective |

Information missing | 5-day CFPN-PI course found effective, suggesting a shorter treatment duration may be

sufficient [3]. |

Detailed Experimental Protocols

For researchers aiming to replicate or design similar studies, here are the methodologies from the key trials.

1. Acute Rhinosinusitis Study Design [1] This was a randomized, double-blinded, open-label trial.
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Patients: Adults (over 15 years) with Acute Rhinosinusitis (ARS) diagnosed per AAO-HNS guidelines,

with symptoms for 10-28 days.
Intervention:

Test Group: Cefcapene pivoxil (150 mg, three times/day for 14 days).
Control Group: Amoxicillin-clavulanate (625 mg, three times/day for 14 days).

Assessment: Patients were evaluated on days 7, 14, and 28. Efficacy was determined by:
Symptom Score: Major and minor symptoms scored from 0 (absent) to 3 (aggravated).

Objective Findings: Nasal endoscopy and paranasal sinus X-rays.
Endpoint: Clinical response categorized as "success" (remission/improvement) or "failure" (no

change/aggravation).

2. Chronic Respiratory Tract Infection Study Design [2] This was a double-blind, comparative study.

Patients: 171 patients with chronic respiratory tract infections.

Intervention:
Test Group: Cefcapene pivoxil (450 mg/day).

Control Group: Cefteram pivoxil (600 mg/day).
Assessment: Clinical efficacy and bacteriological eradication rates were compared between the two

groups.
Safety: All side effects and abnormal laboratory findings were recorded.

Pharmacological Profile and Safety Considerations

Understanding the pharmacokinetic and pharmacodynamic (PK/PD) principles and safety profile is crucial

for drug development and application.

PK/PD Principles Cephalosporins like cefcapene pivoxil exhibit time-dependent killing. Their efficacy is

best predicted by the duration that the free drug concentration remains above the Minimum Inhibitory

Concentration (MIC) of the pathogen (%fT > MIC) [4]. To achieve maximal bactericidal effect, dosing

regimens should aim to keep concentrations above the MIC for at least 60-70% of the dosing interval [4].

The following diagram illustrates this core principle and its relationship to efficacy.
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Cephalosporin Administration
(e.g., Cefcapene Pivoxil)

Pharmacokinetics (PK):
Absorption, Distribution,
Metabolism, Excretion

Pharmacodynamics (PD):
Time-Dependent Killing

Key PK/PD Index:
%fT > MIC

Therapeutic Goal:
Maintain drug concentration

above MIC for >60-70%
of the dosing interval

Optimal Clinical
& Bacteriological Efficacy

Click to download full resolution via product page

Safety and Special Populations

General Tolerance: The overall incidence of side effects with cefcapene pivoxil is generally low and

comparable to other cephalosporins. The most common adverse reactions are gastrointestinal, such
as diarrhea [1] [2].

Use in Pregnancy: A recent 2024 prospective cohort study in Japan assessed exposure to
cefcapene pivoxil during the first trimester. It found no significant association with an increased risk

of major congenital malformations compared to control groups (adjusted odds ratio: 1.48). This
provides valuable safety data for this population [5].

Key Takeaways for Professionals
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Clinical Non-Inferiority: High-quality evidence shows that cefcapene pivoxil is not inferior to other

first-line antibiotics like amoxicillin-clavulanate and cefteram pivoxil for treating common respiratory
infections [1] [2].

Tolerability Advantage: A key differentiator may be its favorable gastrointestinal tolerance,
particularly a lower incidence of diarrhea compared to amoxicillin-clavulanate [1].

Dosing Flexibility: Studies on pharyngitis suggest that effective treatment with cefcapene pivoxil
may be achieved with shorter courses (e.g., 5 days) compared to traditional 10-day penicillin

regimens, which could improve patient compliance [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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